Cas no 2177267-13-7 (tert-butyl 2-(5,6-dichloro-2-imino-1,2-dihydroquinazolin-3(4H)-yl)acetate hydrobromide)

• Product Name: tert-butyl 2-(5,6-dichloro-2-imino-1,2-dihydroquinazolin-3(4H)-yl)acetate hydrobromide
• CAS No: 2177267-13-7
• MF: C₁₄H₁₈BrCl₂N₃O₂
• MW: 411.12162065506
• MDL: MFCD32206519
• CID: 4639304
• PubChem ID: 131675914
• Update Time: 2025-05-22

tert-butyl 2-(5,6-dichloro-2-imino-1,2-dihydroquinazolin-3(4H)-yl)acetate hydrobromide Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(5,6-dichloro-2-imino-1,2-dihydroquinazolin-3(4H)-yl)acetate hydrobromide
• 2177267-13-7
• tert-butyl 2-(5,6-dichloro-2-imino-1,2,3,4-tetrahydroquinazolin-3-yl)acetate hydrobromide
• W14689
• CS-0080169
• tert-Butyl 2-(2-amino-5,6-dichloroquinazolin-3(4H)-yl)acetate hydrobromide
• tert-butyl 2-(2-amino-5,6-dichloro-4H-quinazolin-3-yl)acetate;hydrobromide
• CMD26713
• Tert-Butyl 2-(2-Amino-5,6-Dichloroquinazolin-3(4H)-Yl)Acetate
• AKOS037647593
• AS-74185

• MDL： MFCD32206519
• Inchi： 1S/C14H17Cl2N3O2.BrH/c1-14(2,3)21-11(20)7-19-6-8-10(18-13(19)17)5-4-9(15)12(8)16;/h4-5H,6-7H2,1-3H3,(H2,17,18);1H
• InChI Key： MXBGKNORSZBKPF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C2N=C(N)N(CC(=O)OC(C)(C)C)CC=12)Cl.Br

Computed Properties

• Exact Mass: 408.99594g/mol
• Monoisotopic Mass: 408.99594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9Ų

Additional information on tert-butyl 2-(5,6-dichloro-2-imino-1,2-dihydroquinazolin-3(4H)-yl)acetate hydrobromide

Comprehensive Guide to tert-butyl 2-(5,6-dichloro-2-imino-1,2-dihydroquinazolin-3(4H)-yl)acetate hydrobromide (CAS No. 2177267-13-7)

tert-butyl 2-(5,6-dichloro-2-imino-1,2-dihydroquinazolin-3(4H)-yl)acetate hydrobromide (CAS No. 2177267-13-7) is a specialized chemical compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound belongs to the quinazoline derivative family, known for their diverse biological activities and applications in drug discovery. The presence of dichloro and imino functional groups enhances its reactivity, making it a valuable intermediate in synthesizing novel therapeutic agents.

The molecular structure of tert-butyl 2-(5,6-dichloro-2-imino-1,2-dihydroquinazolin-3(4H)-yl)acetate hydrobromide features a quinazoline core, which is a heterocyclic compound containing fused benzene and pyrimidine rings. The tert-butyl ester group attached to the acetate moiety improves the compound's solubility and stability, while the hydrobromide salt form ensures better handling and storage. Researchers often explore such modifications to optimize pharmacokinetic properties in drug development.

One of the most searched questions about this compound is its potential applications in medicinal chemistry. Recent studies highlight its role as a key intermediate in the synthesis of kinase inhibitors, which are crucial in targeting cancer and inflammatory diseases. The dichloro substitution pattern on the quinazoline ring is particularly noteworthy, as it can influence binding affinity to biological targets. This makes tert-butyl 2-(5,6-dichloro-2-imino-1,2-dihydroquinazolin-3(4H)-yl)acetate hydrobromide a promising candidate for further investigation in drug discovery programs.

Another trending topic in the scientific community is the use of quinazoline derivatives in central nervous system (CNS) disorders. The structural features of this compound suggest potential interactions with neurotransmitter receptors, making it a subject of interest for neurological research. Researchers are also exploring its utility in designing antimicrobial agents, given the historical efficacy of chlorinated heterocycles in combating resistant pathogens.

From a synthetic chemistry perspective, the preparation of tert-butyl 2-(5,6-dichloro-2-imino-1,2-dihydroquinazolin-3(4H)-yl)acetate hydrobromide involves multi-step reactions, including cyclization and esterification processes. The hydrobromide salt formation is typically the final step, ensuring high purity and yield. This compound's synthetic versatility makes it a valuable tool for organic chemists working on complex molecule assembly.

The market demand for quinazoline-based intermediates like this compound is on the rise, driven by the growing need for innovative pharmaceutical ingredients. Companies specializing in custom synthesis and contract research often list such compounds in their portfolios to cater to drug development pipelines. Additionally, the compound's CAS No. 2177267-13-7 serves as a unique identifier, facilitating procurement and regulatory compliance in global markets.

In summary, tert-butyl 2-(5,6-dichloro-2-imino-1,2-dihydroquinazolin-3(4H)-yl)acetate hydrobromide is a chemically intriguing and biologically relevant compound with broad applications in drug discovery and medicinal chemistry. Its unique structural attributes and synthetic accessibility position it as a valuable asset for researchers aiming to develop next-generation therapeutics. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in pharmaceutical innovation.